Cas no 894852-86-9 (1-Ethyl-1H-indole-4-carbaldehyde)

• Product Name: 1-Ethyl-1H-indole-4-carbaldehyde
• CAS No: 894852-86-9
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD09455239
• CID: 714778
• PubChem ID: 17221155
• Update Time: 2025-04-19

1-Ethyl-1H-indole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-indole-4-carbaldehyde
• 1-ethyl-1H-indole-4-carbaldehyde(SALTDATA: FREE)
• 1-ethylindole-4-carbaldehyde
• 1H-Indole-4-carboxaldehyde,1-ethyl-
• 1-Ethyl-1H-indole-4-carboxaldehyde
• AKOS000321677
• 894852-86-9
• PMESIMZUTFUYSD-UHFFFAOYSA-N
• CS-0313375
• DTXSID20589403
• F87506
• MFCD09455239
• SCHEMBL1253456
• A861166
• LS-01849
• AMY7632
• FT-0679049
• ALBB-004947
• STK501442

• MDL： MFCD09455239
• Inchi： 1S/C11H11NO/c1-2-12-7-6-10-9(8-13)4-3-5-11(10)12/h3-8H,2H2,1H3
• InChI Key： PMESIMZUTFUYSD-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC2=C1C=CN2CC

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 327.7°C at 760 mmHg
• Flash Point: 152.0±20.4 °C
• Refractive Index: 1.574
• PSA: 22.00000
• LogP: 2.47370
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Ethyl-1H-indole-4-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles